
Application Notes and Protocols for Invisible Ink
Formulations Utilizing Tinolux BBS

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Tinolux BBS

Cat. No.: B1179761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
These application notes provide a comprehensive guide to developing invisible ink formulations

using Tinolux BBS, a fluorescent whitening agent. Tinolux BBS, chemically identified as

chloroaluminum(III) phthalocyanine tetrasulfonic acid, is a specialized aluminum

phthalocyanine compound.[1] It exhibits fluorescence, absorbing ultraviolet (UV) light and re-

emitting it as visible blue light, making it an ideal candidate for creating inks that are invisible

under normal lighting conditions but become visible under a UV light source.[1] This property is

particularly valuable for security applications, covert labeling of sensitive materials, and in

research settings requiring discreet marking.

This document outlines the chemical and physical properties of Tinolux BBS, provides detailed

protocols for the preparation of various ink formulations, and describes analytical methods for

their characterization and performance evaluation.

Properties of Tinolux BBS
A thorough understanding of the physicochemical properties of Tinolux BBS is crucial for the

successful development of stable and effective invisible ink formulations.

Table 1: Physicochemical Properties of Tinolux BBS
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Property Value Reference

Chemical Name

Chloroaluminum(III)

phthalocyanine tetrasulfonic

acid

[1]

Molecular Formula C₃₂H₁₆AlClN₈O₁₂S₄ [1]

Molecular Weight 895.2 g/mol [1]

Appearance
Fine, dark-colored powder or

granular solid
[1]

Color in Aqueous Solution Anionic dark blue liquid [1]

Solubility High water solubility [1]

Fluorescence
Emits blue light under UV

excitation
[1]

Thermal Stability

Decomposes at elevated

temperatures, typical for

phthalocyanine compounds

[1]

Light Stability Resists photodegradation [1]

Invisible Ink Formulations
The formulation of an invisible ink with Tinolux BBS requires a careful selection of solvents,

binders, and additives to ensure stability, appropriate viscosity for application, and strong

fluorescence upon UV exposure. Below are three starting formulations with varying solvent

systems.

Table 2: Invisible Ink Formulations with Tinolux BBS
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Component
Formulation 1
(Aqueous)

Formulation 2
(Hydroalcoholic)

Formulation 3 (Gel-
based)

Tinolux BBS 0.1 - 1.0% (w/v) 0.1 - 1.0% (w/v) 0.1 - 0.5% (w/v)

Deionized Water 95 - 98.9% (v/v) 45 - 49.4% (v/v) 80 - 89.4% (v/v)

Ethanol (95%) - 50% (v/v) -

Glycerol 1 - 3% (v/v) 1 - 3% (v/v) 5 - 10% (v/v)

Polyvinyl Alcohol

(PVA)
0.5 - 2% (w/v) 0.5 - 2% (w/v) -

Hydroxyethyl

Cellulose (HEC)
- - 1 - 2% (w/v)

Biocide (e.g.,

ProClin™ 300)
0.05% (v/v) 0.05% (v/v) 0.05% (v/v)

Solvents: Deionized water is the primary solvent due to the high water solubility of Tinolux
BBS.[1] Ethanol is introduced in Formulation 2 to modify the drying time and wetting

properties on different substrates.

Binders: Polyvinyl alcohol (PVA) and hydroxyethyl cellulose (HEC) act as binders, improving

the adhesion of the ink to the substrate and preventing feathering. The choice of binder will

influence the viscosity of the final ink.

Humectant: Glycerol is added to prevent the ink from drying too quickly in the pen or on the

stamp pad and to improve the flow characteristics.

Biocide: A biocide is included to prevent microbial growth in the aqueous formulations,

ensuring a longer shelf life.

Experimental Protocols
Preparation of Invisible Ink Formulations
This protocol describes the general procedure for preparing the invisible ink formulations

outlined in Table 2.
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Materials:

Tinolux BBS powder

Deionized water

Ethanol (95%)

Glycerol

Polyvinyl alcohol (PVA)

Hydroxyethyl cellulose (HEC)

Biocide (e.g., ProClin™ 300)

Magnetic stirrer and stir bar

Beakers and graduated cylinders

Weighing balance

Procedure:

Solvent Preparation: In a clean beaker, combine the required amounts of deionized water

and ethanol (for Formulation 2).

Binder Dissolution: While stirring the solvent, slowly add the binder (PVA or HEC). Gentle

heating may be required to facilitate the complete dissolution of PVA. Continue stirring until a

clear, homogeneous solution is obtained.

Humectant and Biocide Addition: Add the specified amount of glycerol and biocide to the

solution and stir until fully mixed.

Tinolux BBS Incorporation: In a separate container, weigh the required amount of Tinolux
BBS powder. Create a slurry by adding a small amount of the prepared solvent/binder

mixture to the powder and mix until a smooth paste is formed.
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Final Mixing: Gradually add the Tinolux BBS slurry to the main solution while stirring

continuously. Continue stirring for at least 30 minutes to ensure complete dissolution and

homogeneity of the ink.

Filtration (Optional): For applications requiring very fine lines or use in inkjet printers, the ink

can be filtered through a 0.45 µm syringe filter to remove any undissolved particles.

Storage: Store the prepared ink in a well-sealed, opaque container to protect it from light.

Workflow for Ink Preparation and Application
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Workflow for Invisible Ink Preparation and Application

1. Component Weighing
(Tinolux BBS, Solvents, Binders)

2. Solvent & Binder Mixing

Dissolution

3. Tinolux BBS Incorporation

Addition

4. Homogenization
(Stirring)

Mixing

5. Application to Substrate
(e.g., Paper, Fabric)

Ink Ready

6. Drying

7. Visualization under UV Light
(365 nm)

Under UV Light

Invisible Marking

Under Ambient Light

Visible Blue Fluorescence

Click to download full resolution via product page

Caption: Workflow from component preparation to visualization of the invisible ink.
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Analytical Characterization
The performance of the developed invisible ink formulations should be evaluated using various

analytical techniques.

Table 3: Analytical Techniques for Ink Characterization

Technique Parameter Measured Expected Outcome

UV-Vis Spectroscopy Absorption Spectrum

Determine the optimal

excitation wavelength for

maximum fluorescence.

Fluorescence Spectroscopy Emission Spectrum

Characterize the fluorescence

intensity and emission

wavelength of the ink.

Viscometry Viscosity

Ensure the ink has the

appropriate flow properties for

the intended application

method (e.g., pen, printer).

Substrate Adhesion Test Adhesion Strength

Evaluate the durability of the

markings on different surfaces

(e.g., paper, plastic, glass).

Photostability Test Fluorescence decay over time

Assess the long-term stability

of the invisible mark when

exposed to ambient light.

Protocol for Fluorescence Spectroscopy
Objective: To determine the excitation and emission spectra of the Tinolux BBS invisible ink.

Materials:

Fluorometer

Quartz cuvettes
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Prepared invisible ink formulation

Deionized water (as a blank)

Procedure:

Instrument Setup: Turn on the fluorometer and allow the lamp to warm up according to the

manufacturer's instructions.

Sample Preparation: Dilute a small aliquot of the ink formulation with deionized water to an

appropriate concentration to avoid inner filter effects.

Excitation Spectrum:

Set the emission wavelength to the expected maximum (around 440-460 nm for blue

fluorescence).

Scan a range of excitation wavelengths (e.g., 300-400 nm) to determine the wavelength of

maximum absorption.

Emission Spectrum:

Set the excitation wavelength to the maximum determined in the previous step.

Scan a range of emission wavelengths (e.g., 400-600 nm) to determine the wavelength of

maximum fluorescence emission.

Data Analysis: Record the excitation and emission maxima. The fluorescence intensity can

be used for quantitative comparisons between different formulations.

Signaling Pathway of Fluorescence
The invisibility of the ink under normal light and its visibility under UV light is governed by the

principle of fluorescence, a photoluminescent process.
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Fluorescence Mechanism of Tinolux BBS

Absorption of UV Light (Excitation)

Emission of Visible Light (Fluorescence)

Ground State (S₀)
Tinolux BBS Molecule

Excited State (S₁)
(Unstable)

hν (UV Photon)

Relaxation to Ground State (S₀)

hν' (Blue Photon)

Click to download full resolution via product page

Caption: Simplified Jablonski diagram illustrating the fluorescence process of Tinolux BBS.

Safety Precautions
While Tinolux BBS is primarily used in consumer products like laundry detergents, standard

laboratory safety practices should be followed when handling the pure compound and the

prepared ink formulations. A safety data sheet (SDS) for Tinolux BBS indicates that it is not

classified as a hazardous substance, but appropriate personal protective equipment (PPE),

including gloves and safety glasses, should be worn.[2] Avoid inhalation of the powder and

direct contact with skin and eyes.[2]

Conclusion
Tinolux BBS presents a promising and readily available fluorescent compound for the

development of effective and stable invisible inks. The formulations and protocols provided in

these application notes serve as a starting point for researchers and professionals. Further

optimization of the formulations may be required depending on the specific application and

substrate. The analytical methods described will enable a thorough characterization of the ink's
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performance, ensuring its suitability for security, anti-counterfeiting, and other specialized

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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